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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

Technical Support Center: Sodium Peroxide
Compatibility
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the compatibility of sodium peroxide with various laboratory

materials. Adherence to safety protocols is critical when handling this powerful oxidizing agent.

Frequently Asked Questions (FAQs)
Q1: What is sodium peroxide and why is it highly reactive?

A1: Sodium peroxide (Na₂O₂) is a pale yellow, granular solid that is a strong oxidizing agent.

[1][2] Its high reactivity stems from its ability to react exothermically and often violently with a

wide range of substances, including water, acids, organic materials, and metals.[3][4][5]

Contact with combustible materials can lead to fire or explosions.[2][5]

Q2: How should sodium peroxide be stored in the laboratory?

A2: Sodium peroxide should be stored in a cool, dry, well-ventilated area away from heat,

sparks, and open flames.[2][4] It must be kept in tightly sealed containers, preferably the

original packaging, to prevent contact with moisture and carbon dioxide from the air.[1][3] It

should be stored separately from organic materials, flammable substances, reducing agents,

and finely powdered metals.[3][4]
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Q3: What are the immediate steps to take in case of a sodium peroxide spill?

A3: In case of a small spill, carefully sweep the solid material into a clean, dry container. Do not

use water, as it will react violently with the sodium peroxide.[5] For larger spills, it is crucial to

evacuate the area and contact your institution's environmental health and safety department.

Q4: Can I use sodium peroxide with common laboratory solvents like ethanol or acetone?

A4: No, it is extremely dangerous to mix sodium peroxide with organic solvents such as

ethanol, acetone, and glycols.[4] These mixtures can react explosively.[4]

Q5: What type of fire extinguisher should be used for a fire involving sodium peroxide?

A5: Do not use water, foam, or carbon dioxide extinguishers. A Class D dry powder

extinguisher designed for combustible metals is the appropriate choice for fires involving

sodium peroxide.
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Issue Possible Cause Recommended Action

Unexpectedly rapid or violent

reaction

Contamination of the sodium

peroxide or the reaction

vessel. The presence of

moisture. The use of an

incompatible material.

Immediately cease the

experiment if safe to do so.

Review all materials and

reagents for purity and

compatibility. Ensure all

equipment is scrupulously dry.

Discoloration or degradation of

lab materials (e.g., tubing,

containers)

The material is not resistant to

the strong oxidizing effects of

sodium peroxide.

Discontinue the use of the

affected material immediately.

Consult the compatibility data

in this guide to select a more

appropriate material.

Container of sodium peroxide

is warm to the touch or shows

signs of pressure buildup

Decomposition of the sodium

peroxide, likely due to moisture

contamination.

Do not open the container.

Cautiously move it to a fume

hood or an isolated, well-

ventilated area. Alert your

safety officer immediately.

Formation of a solid crust on

the surface of stored sodium

peroxide

Reaction with atmospheric

carbon dioxide and moisture.

This indicates that the

container has not been

properly sealed. The purity of

the sodium peroxide may be

compromised. It is

recommended to safely

dispose of the material.

Material Compatibility Data
The following tables summarize the compatibility of sodium peroxide with various laboratory

materials. The ratings are based on available data and should be used as a guideline. It is

strongly recommended to perform compatibility testing for your specific application and

conditions.

Metals
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Material Compatibility Rating Notes

Stainless Steel (304) Fair
May be attacked, especially at

elevated temperatures.

Stainless Steel (316) Good
Offers better resistance than

304 stainless steel.

Aluminum
Severe Effect (Not

Recommended)

Reacts vigorously, especially

when powdered.[4]

Iron
Severe Effect (Not

Recommended)

Finely divided iron can react

explosively.[4]

Nickel Alloys Good
Generally show good

resistance.

Copper
Severe Effect (Not

Recommended)
Can be vigorously attacked.

Tungsten
Severe Effect (Not

Recommended)

Finely divided tungsten can

react explosively.[4]

Plastics

Material Compatibility Rating Notes

Polytetrafluoroethylene (PTFE) Excellent
Highly resistant to sodium

peroxide.

Polyetheretherketone (PEEK) Excellent
Shows good resistance to

sodium peroxide.[6][7]

Polypropylene (PP) Good

May show some effect over

time, especially at higher

temperatures.

Polyethylene (PE) Fair
May become brittle or degrade

upon exposure.

Polyvinyl Chloride (PVC) Not Recommended
Prone to degradation by strong

oxidizing agents.
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Glassware and Ceramics

Material Compatibility Rating Notes

Borosilicate Glass Excellent

Generally considered

compatible for short-term use.

Etching may occur over long

periods or at high

temperatures.

Porcelain Excellent
Resistant to attack by sodium

peroxide.

Alumina Excellent
Highly resistant to chemical

attack.

Elastomers

Material Compatibility Rating Notes

Silicone Fair to Not Recommended
Prone to degradation. Testing

is essential.[8]

Rubber (Natural) Not Recommended
Will be rapidly attacked and

degraded.

EPDM Not Recommended
Susceptible to oxidative

degradation.

Viton® (FKM) Good

Generally offers better

resistance than other

elastomers, but testing is still

recommended.

Experimental Protocols
Protocol for Material Compatibility Testing with Sodium
Peroxide
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This protocol is adapted from ASTM D543 guidelines for evaluating the resistance of plastics to

chemical reagents, with enhanced safety measures for handling sodium peroxide.[9][10][11]

[12]

1. Objective: To determine the compatibility of a laboratory material with sodium peroxide by

observing changes in its physical and mechanical properties after exposure.

2. Materials:

Test specimens of the material with known weight and dimensions.
Sodium peroxide (ACS grade).
Desiccator.
Inert, dry container with a tightly sealing lid (e.g., glass with a PTFE-lined cap).
Personal Protective Equipment (PPE): Chemical splash goggles, face shield, flame-resistant
lab coat, and heavy-duty chemical-resistant gloves.
Analytical balance.
Calipers.
Fume hood.

3. Experimental Workflow:
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Preparation

Exposure

Analysis

Prepare & Characterize Specimens
(Weight, Dimensions, Appearance)

Place Specimens in Container

Dispense Sodium Peroxide
(in Fume Hood)

Add Sodium Peroxide to Container

Seal Container Tightly

Store in Desiccator
(Controlled Time & Temperature)

Carefully Remove Specimens

Remove Excess Na2O2 (Inert Gas Blow)

Re-characterize Specimens
(Weight, Dimensions, Appearance)

Analyze Changes & Determine Compatibility

Click to download full resolution via product page

Caption: Workflow for material compatibility testing with sodium peroxide.
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4. Procedure:

Specimen Preparation:

Cut at least three specimens of the material to be tested into a standard size (e.g., 25 mm

x 50 mm x 2 mm).

Clean the specimens with a non-reactive solvent (if applicable) and dry them thoroughly in

a desiccator for 24 hours.

Accurately measure the weight (to 0.1 mg) and dimensions (to 0.01 mm) of each

specimen.

Record the initial appearance (color, texture, etc.) of each specimen.

Exposure:

Perform all subsequent steps in a chemical fume hood.

Place the prepared specimens in a clean, dry, and inert container.

Carefully add a sufficient amount of sodium peroxide to cover the specimens. Avoid

creating dust.

Tightly seal the container.

Place the sealed container in a desiccator and store it at a constant, controlled

temperature for a specified duration (e.g., 24 hours, 7 days).

Post-Exposure Analysis:

After the exposure period, carefully open the container in the fume hood.

Remove the specimens using forceps.

Gently remove any adhering sodium peroxide powder by blowing with a stream of dry,

inert gas (e.g., nitrogen or argon). Do not use a brush or cloth, as this can cause friction

and ignition.
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Place the specimens in a desiccator for 24 hours to ensure they are completely dry.

Re-weigh and re-measure the dimensions of each specimen.

Carefully examine and record any changes in appearance (swelling, discoloration,

cracking, etc.).

5. Data Interpretation:

Weight Change (%):[(Final Weight - Initial Weight) / Initial Weight] x 100

Dimensional Change (%):[(Final Dimension - Initial Dimension) / Initial Dimension] x 100

A significant change in weight, dimensions, or appearance indicates incompatibility.

Logical Relationships
Factors Influencing Sodium Peroxide Reactivity
The reactivity of sodium peroxide is not intrinsic but is influenced by several external factors.

Understanding these relationships is key to its safe handling.

Sodium Peroxide Reactivity

Influencing Factors

Reactivity Level

Presence of Water/Moisture

Increases

Contact with Organic Matter

Increases

Presence of Reducing Agents

Increases

Contact with Metals
(especially powdered)

Increases

Temperature

Increases

Presence of Acids

Increases

Click to download full resolution via product page

Caption: Factors that increase the reactivity of sodium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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